Cas no 120-72-9 (Indole)

The indole is a heterocyclic aromatic compound comprising a benzene ring fused to a five-membered pyrrole ring. Our indole-based product is ideal for use in organic synthesis, offering high purity and excellent solubility in common solvents. Its key advantages include versatility in coupling reactions and stable shelf life."
Indole structure
Indole structure
Product Name:Indole
CAS No:120-72-9
MF:C8H7N
MW:117.1479
MDL:MFCD00005607
CID:35965
PubChem ID:798
Update Time:2025-08-15

Indole Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole
    • 1-BENZAZOLE
    • 1-BENZO(B)PYRROLE
    • 1H-BENZO[B]PYRROLE
    • 2,3-BENZOPYRROLE
    • BENZO(B)PYRROLE
    • FEMA 2593
    • 1-Azaindene
    • 1H-Indol
    • Benzaole
    • Benzopyrrole
    • Ketole
    • Indole, (1-Benzazole)
    • Indole perfume
    • Indole industrial
    • Molten indole
    • INDOLE, 1000MG, NEAT
    • Indole
    • Indole solution
    • INDOLE(RG)
    • 2,3-Benzopyrole
    • Indol
    • IndoleGr
    • NSC 1964
    • Benzazole
    • Caswell No. 498B
    • Indol [German]
    • Indole (natural)
    • FEMA No. 2593
    • EPA Pesticide Chemical Code 025000
    • Benzo[b]pyrrole
    • SIKJAQJRHWYJAI-UHFFFAOYSA-N
    • 8724FJW4M5
    • Indole, 99+%
    • DSSTox_CID_737
    • DSSTox_RID_75761
    • DSSTox_GSID_20737
    • IND
    • 120-72-9
    • MDL: MFCD00005607
    • Inchi: 1S/C8H7N/c1-2-4-8-7(3-1)5-6-9-8/h1-6,9H
    • InChI Key: SIKJAQJRHWYJAI-UHFFFAOYSA-N
    • SMILES: N1([H])C([H])=C([H])C2=C([H])C([H])=C([H])C([H])=C12
    • BRN: 107693

Computed Properties

  • Exact Mass: 117.05800
  • Monoisotopic Mass: 117.057849
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.1
  • Topological Polar Surface Area: 15.8

Experimental Properties

  • Color/Form: Colorless flake crystals with strong fecal odor.
  • Density: 1.22
  • Melting Point: 51-54 °C (lit.)
  • Boiling Point: 253-254 °C(lit.)
  • Flash Point: Fahrenheit: 249.8 ° f < br / > Celsius: 121 ° C < br / >
  • Refractive Index: 1.6300
  • PH: 5.9 (1000g/l, H2O, 20℃)
  • Solubility: methanol: 0.1 g/mL, clear
  • Water Partition Coefficient: 2.80 g/L (25 ºC)
  • Stability/Shelf Life: Stable, but may be light or air sensitive. Incompatible with strong oxidizing agents, iron and iron salts.
  • PSA: 15.79000
  • LogP: 2.16790
  • Merck: 4963
  • Sensitiveness: Light Sensitive
  • FEMA: 2593
  • Color/Form: 2000 μg/mL in methanol
  • Solubility: Soluble in hot water and benzene, easily soluble in ethanol, ether and toluene.

Indole Security Information

  • Symbol: GHS05 GHS06 GHS09
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H302,H311,H315,H318,H335,H400
  • Warning Statement: P261,P273,P280,P305+P351+P338,P312
  • Hazardous Material transportation number:UN 2811 6.1/PG 3
  • WGK Germany:1
  • Hazard Category Code: 21/22-37/38-41-50/53
  • Safety Instruction: S26-S36/37/39-S60-S61-S45-S36/37
  • FLUKA BRAND F CODES:8-13
  • RTECS:NL2450000
  • Hazardous Material Identification: Xn N
  • HazardClass:6.1
  • PackingGroup:III
  • TSCA:Yes
  • Toxicity:LD50 orally in rats: 1 g/kg (Smyth)
  • Storage Condition:room temp
  • Risk Phrases:R21/22; R36
  • Packing Group:III
  • Safety Term:9
  • Packing Group:III
  • Hazard Level:9

Indole Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Indole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
I3408-25G
Indole
120-72-9
25g
¥545.13 2023-11-12
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
I3408-100G
Indole
120-72-9
100g
¥1285.15 2023-11-12
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
I3408-500G
Indole
120-72-9
500g
¥2407.11 2023-11-12
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
W259378-5G-K
Indole
120-72-9 natural, ≥97%, FG
5G
984.23 2021-05-17
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
W259378-25G-K
Indole
120-72-9 natural, ≥97%, FG
25G
2952.69 2021-05-17
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
W259378-100G-K
Indole
120-72-9 natural, ≥97%, FG
100G
7876.1 2021-05-17
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
W259306-SAMPLE-K
Indole
120-72-9 ≥99%, FG
587.6 2021-05-17
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
W259306-100G-K
Indole
120-72-9 ≥99%, FG
100G
1058.83 2021-05-17
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
W259306-1KG-K
Indole
120-72-9 ≥99%, FG
1KG
2617.31 2021-05-17
NAN JING HUA XUE SHI JI GU FEN Co., Ltd.
C0920110343- 25g
Indole
120-72-9
25g
¥ 59.1 2021-05-18

Indole Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Oxygen Solvents: Water ;  20 min, pH 7.8, 37 °C
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Production of indole-3-acetic acid and related indole derivatives from L-tryptophan by Rubrivivax benzoatilyticus JA2
Mujahid, Md.; et al, Applied Microbiology and Biotechnology, 2011, 89(4), 1001-1008

Indole Raw materials

Indole Preparation Products

Indole Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:120-72-9)Indole
Order Number:LE9512;LE7006;LE2475121
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:01
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:120-72-9)Indole
Order Number:sfd18587
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:120-72-9)Indole
Order Number:A1198916
Stock Status:in Stock
Quantity:1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:38
Price ($):227.0
Email:sales@amadischem.com

Indole Spectrogram

GC-MS
GC-MS
1H NMR Varian Water
1H NMR
13C NMR Varian CDCl3
13C NMR

Indole Related Literature

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:120-72-9)Indole
LE9512;LE7006;LE2475121
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:120-72-9)Indole
sfd18587
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email